N-benzyl-N-methyl-2-(3-methylphenyl)-4-quinazolinamine hydrochloride

• IUPAC Name: N-benzyl-N-methyl-2-(3-methylphenyl)quinazolin-4-amine;hydrochloride
• InChI: InChI=1S/C23H21N3.ClH/c1-17-9-8-12-19(15-17)22-24-21-14-7-6-13-20(21)23(25-22)26(2)16-18-10-4-3-5-11-18;/h3-15H,16H2,1-2H3;1H
• InChI Key: HGRAFJRPKQPDGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=CC=CC=C3C(=N2)N(C)CC4=CC=CC=C4.Cl
• Molecular Formula: C23H22ClN3
• Molecular Weight: 375.9 g/mol

Description

N-benzyl-N-methyl-2-(3-methylphenyl)-4-quinazolinamine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the quinazoline family and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-benzyl-N-methyl-2-(3-methylphenyl)-4-quinazolinamine hydrochloride involves the inhibition of various enzymes and receptors in the body. This compound has been shown to inhibit the activity of tyrosine kinases, which are involved in the regulation of cell growth and division. It also inhibits the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce the formation of amyloid plaques in the brain, and improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-benzyl-N-methyl-2-(3-methylphenyl)-4-quinazolinamine hydrochloride is its high potency and specificity. This compound has been shown to have a high affinity for its target enzymes and receptors, making it an ideal candidate for drug development. However, one of the major limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-benzyl-N-methyl-2-(3-methylphenyl)-4-quinazolinamine hydrochloride. One area of interest is in the development of more potent and selective inhibitors of tyrosine kinases and acetylcholinesterase. Another area of interest is in the study of the pharmacokinetics and pharmacodynamics of this compound, which can help to optimize its therapeutic potential. Additionally, the study of the potential side effects and toxicity of this compound is also an important area of future research.

Synthesis Methods

The synthesis of N-benzyl-N-methyl-2-(3-methylphenyl)-4-quinazolinamine hydrochloride involves the reaction of 3-methylbenzylamine and 2-(3-methylphenyl)quinazolin-4(3H)-one in the presence of hydrochloric acid. The reaction proceeds through the formation of an intermediate compound, which is then treated with hydrochloric acid to yield the final product.

Scientific Research Applications

N-benzyl-N-methyl-2-(3-methylphenyl)-4-quinazolinamine hydrochloride has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is in the field of medicinal chemistry, where this compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.